N-(2-fluorobenzyl)-1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-1-(3-methoxyphenyl)-5-pyridin-4-yltriazole-4-carboxamide
• InChI: InChI=1S/C22H18FN5O2/c1-30-18-7-4-6-17(13-18)28-21(15-9-11-24-12-10-15)20(26-27-28)22(29)25-14-16-5-2-3-8-19(16)23/h2-13H,14H2,1H3,(H,25,29)
• InChI Key: BXDBCOROXUPGJF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=C(N=N2)C(=O)NCC3=CC=CC=C3F)C4=CC=NC=C4
• Molecular Formula: C22H18FN5O2
• Molecular Weight: 403.4 g/mol
• CAS No.: 1251565-90-8

Description

N-(2-fluorobenzyl)-1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C22H18FN5O2 and its molecular weight is 403.417. The purity is usually 95%.
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Scientific Research Applications

Molecular Synthesis and Characterization

The compound is part of a broader class of chemicals that have been synthesized and characterized for their potential applications in medicinal chemistry. For instance, the synthesis of related heterocyclic compounds, showcasing a broad spectrum of applications in the medicinal as well as diagnostic areas, has been explored. The synthesis, characterization, and exploration of biological profiles of similar compounds demonstrate the compound's relevance in developing enzyme inhibitors for diseases like Alzheimer's and diabetes (Saleem et al., 2018).

Antimicrobial and Antitumor Activities

Research has also focused on the antimicrobial and antitumor activities of compounds within the same class. Novel N-arylpyrazole-containing enaminones have been synthesized and evaluated for their potential against various diseases, highlighting the compound's significance in drug discovery for antitumor and antimicrobial therapies (Riyadh, 2011).

Catalyst-Free Synthesis Approaches

Furthermore, the development of efficient synthesis approaches, such as the catalyst- and solvent-free synthesis of related compounds, underscores the importance of environmentally friendly and sustainable chemical processes in research applications. These methods not only provide a greener alternative but also enhance the understanding of molecular interactions and theoretical studies, including density functional theory (DFT) calculations (Moreno-Fuquen et al., 2019).

Structural Analysis and Drug Design

The compound's relevance extends to structural analysis and drug design, where its derivatives have been used to study π-hole tetrel bonding interactions, Hirshfeld surface analysis, and DFT calculations. These studies are crucial for understanding the molecular basis of drug interactions and for designing more effective therapeutic agents (Ahmed et al., 2020).

Exploration of Biological Profiles

The exploration of biological profiles for similar compounds, including their in vitro acetylcholinesterase as well as α-glucosidase inhibition activities, showcases the potential for developing treatments for diseases like Alzheimer's and diabetes. These studies are instrumental in the future design and development of potent enzyme inhibitors (Saleem et al., 2018).